Cas no 2138426-19-2 (1-(Aminomethyl)-8-(propan-2-yl)-2-oxaspiro[4.5]decan-3-one)

• Product Name: 1-(Aminomethyl)-8-(propan-2-yl)-2-oxaspiro[4.5]decan-3-one
• CAS No: 2138426-19-2
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 6567779
• PubChem ID: 165450896
• Update Time: 2025-05-19

1-(Aminomethyl)-8-(propan-2-yl)-2-oxaspiro[4.5]decan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(aminomethyl)-8-(propan-2-yl)-2-oxaspiro[4.5]decan-3-one
• EN300-704661
• 2138426-19-2
• 1-(Aminomethyl)-8-(propan-2-yl)-2-oxaspiro[4.5]decan-3-one

• Inchi： 1S/C13H23NO2/c1-9(2)10-3-5-13(6-4-10)7-12(15)16-11(13)8-14/h9-11H,3-8,14H2,1-2H3
• InChI Key： MEVHDSHMIAQNHE-UHFFFAOYSA-N
• SMILES： O1C(CC2(C1CN)CCC(C(C)C)CC2)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Additional information on 1-(Aminomethyl)-8-(propan-2-yl)-2-oxaspiro[4.5]decan-3-one

1-(Aminomethyl)-8-(propan-2-yl)-2-oxaspiro[4.5]decan-3-one: A Comprehensive Overview

1-(Aminomethyl)-8-(propan-2-yl)-2-oxaspiro[4.5]decan-3-one is a complex organic compound with the CAS number 2138426-19-2. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, an oxygen atom. The structure of this compound is notable for its spirocyclic framework, which combines a four-membered and a five-membered ring system, creating a unique molecular architecture that imparts interesting chemical and biological properties.

The compound's name, 1-(Aminomethyl)-8-(propan-2-yl)-2-oxaspiro[4.5]decan-3-one, provides a detailed description of its structure. The "spiro" designation indicates the shared oxygen atom between the two rings. The "oxa" prefix highlights the presence of an oxygen atom in the ring system. The substituents at positions 1 and 8 are an aminomethyl group and an isopropyl group, respectively, which contribute to the compound's reactivity and functionality.

Recent studies have focused on the synthesis and characterization of 1-(Aminomethyl)-8-(propan-2-yl)-2-oxaspiro[4.5]decan-3-one, particularly its potential applications in drug design and materials science. Researchers have explored its ability to act as a building block for more complex molecules due to its versatile functional groups. The presence of an amine group and a ketone group makes it amenable to various chemical modifications, including alkylation, acylation, and condensation reactions.

In terms of physical properties, 1-(Aminomethyl)-8-(propan-2-yl)-2-oxaspiro[4.5]decan-3-one exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic synthesis reactions that require controlled solubility profiles.

The synthesis of this compound typically involves multi-step processes, including ring-closing reactions and functional group transformations. One common approach involves the reaction of an amino alcohol with a ketone derivative under acidic conditions to form the spirocyclic structure. Optimization of reaction conditions has been a focus of recent research to improve yield and purity.

From a biological standpoint, 1-(Aminomethyl)-8-(propan-2-yl)-2 oxaspiro[4.5]decan 3 one has shown promise as a lead compound in drug discovery efforts targeting various therapeutic areas. Its spirocyclic framework provides opportunities for exploring novel bioisosteres and mimics of natural products, which could potentially lead to new drug candidates with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled researchers to model the interactions of 1-(Aminomethyl)-8-propan 2 yl 2 oxaspiro[4 5]decan 3 one with biological targets at the molecular level. These studies have provided insights into its binding affinity and selectivity profiles, paving the way for rational drug design strategies.

In conclusion, 1 (Aminomethyl) 8 (propan 2 yl) 2 oxaspiro[4 5]decan 3 one (CAS No: 2138426 19 2) is a fascinating compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with its versatile functional groups, positions it as a valuable tool in organic synthesis and drug discovery.